3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-4-yl)-N-(4-methoxyphenyl)propanamide

• IUPAC Name: 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H22N2O4/c1-25-14-6-4-13(5-7-14)20-15(22)8-9-21-18(23)16-11-2-3-12(10-11)17(16)19(21)24/h4-7,11-12,16-17H,2-3,8-10H2,1H3,(H,20,22)
• InChI Key: HOEKWCYJOODSAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCN2C(=O)C3C4CCC(C4)C3C2=O
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of related azatricyclo compounds has been investigated through various methods. For example, one study focused on the synthesis and evaluation of a compound labeled with 11C-methylation, showing a method for incorporating isotopic labels into complex molecular frameworks Majo et al., 2008. Another research detailed the chemical reactivity of novel azatricyclo propanoic acid derivatives, highlighting pathways to create structurally related compounds Оkovytaya & Tarabara, 2014.

Molecular Structure Analysis

Spectroscopic techniques such as FT-IR, FT-Raman, and quantum chemical calculations provide deep insights into the molecular structure. Renjith et al. (2014) performed a comprehensive study on a similar azatricyclo compound, offering valuable information on vibrational frequencies, molecular stability, and electronic properties Renjith et al., 2014.

Chemical Reactions and Properties

Research on azatricyclo compounds includes studies on their reactivity with different chemicals. For instance, Tarabara et al. (2009) explored the reactions between azatricyclo carboxylic acids and derivatives, providing insights into the formation of aziridine rings and the structural characterization of the products Tarabara et al., 2009.

Physical Properties Analysis

The physical properties of compounds like 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-4-yl)-N-(4-methoxyphenyl)propanamide are crucial for understanding their behavior in different environments. While specific studies on this compound's physical properties are scarce, related research provides a basis for understanding how such compounds can be characterized and manipulated Umano et al., 1981.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Evaluation :A potent and selective 5-HT1A agonist, labeled with 11C for PET ligand applications, was synthesized for in vivo studies, showcasing the compound's potential in neuroimaging and neuropharmacology research despite challenges in achieving specific brain binding (V. J. Majo et al., 2008).

• Spectroscopic Investigations :Detailed spectroscopic (FT-IR, FT-Raman) and quantum chemical calculations were performed on a similar tricyclic dione derivative, providing insights into the molecule's stability, charge distribution, and potential in non-linear optics (R. Renjith et al., 2014).

• Theoretical Characterization :Solid-state linear-dichroic infrared (IR-LD) spectroscopy and ab initio calculations on a related compound enabled structural and spectroscopic characterization, illustrating the method's effectiveness in determining molecular structure and IR band assignments (S. Zareva, 2006).

Potential Applications

• Antioxidant and Anticancer Activity :Novel derivatives demonstrated significant antioxidant and anticancer activities, highlighting their potential in developing therapeutic agents for treating cancer and oxidative stress-related diseases (I. Tumosienė et al., 2020).

• Antifungal and Antibacterial Activities :Secondary metabolites from endophytic fungi showed promising antifungal and antibacterial activities, suggesting applications in agriculture and pharmaceuticals for controlling microbial infections (Jian Xiao et al., 2014).

• Synthesis of Complex Tricyclic Amines :A study detailed the synthesis of the azatricyclo[4.4.0.0(2,8)]decane core, a structural component related to gelsemine, illustrating advanced synthetic routes for complex natural product synthesis (W. Earley et al., 2005).